2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H13ClN4OS/c1-2-7-18-12(9-3-5-10(14)6-4-9)16-17-13(18)20-8-11(15)19/h2-6H,1,7-8H2,(H2,15,19)
• InChI Key: KYTTTXGTVQRLKV-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)N)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H13ClN4OS
• Molecular Weight: 308.79 g/mol

Description

2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, studies have suggested that it may work by inhibiting various enzymes and proteins involved in cell growth and division, ultimately leading to cell death.
Biochemical and Physiological Effects
Studies have shown that 2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its potential as a new drug candidate for cancer and microbial infections. However, one limitation is that its mechanism of action is not fully understood, making it difficult to optimize its use in these applications.

Future Directions

There are several future directions for the study of 2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One direction is to further investigate its mechanism of action, which could lead to the development of more effective cancer treatments and antibiotics. Another direction is to explore its potential use in other fields, such as agriculture and environmental science.
In conclusion, 2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a promising compound with potential applications in various fields. Its anti-cancer and antimicrobial properties make it a potential candidate for drug development, and further research is needed to fully understand its mechanism of action and optimize its use in these applications.

Synthesis Methods

The synthesis of 2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol with acetic anhydride in the presence of a catalyst. The resulting product is a white crystalline powder with a molecular formula of C14H13ClN4OS.

Scientific Research Applications

2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential applications in various fields. In the field of medicine, this compound has been investigated for its anti-cancer properties. Studies have shown that it can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment.
In addition to its anti-cancer properties, 2-{[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been studied for its antimicrobial properties. It has been shown to have activity against various bacteria and fungi, making it a potential candidate for the development of new antibiotics.